1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7

• Molecular Formula: C11H12Cl2O2
• Molecular Weight: 254.16 g/mol
• InChI: InChI=1S/C11H12Cl2O2/c1-3-4-8(14)7-5-6-9(15-2)11(13)10(7)12/h5-6H,3-4H2,1-2H3/i1D3,3D2,4D2
• InChIKey: NLWYCNCBSFKVBG-SSQNFVSCSA-N

1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7: Deuterated Internal Standard for LC-MS Quantitation

1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7 is a stable isotope-labeled (SIL) compound in which seven hydrogen atoms are replaced by deuterium (²H) [1]. It is the deuterated analog of 1-(2,3-Dichloro-4-methoxyphenyl)butan-1-one (unlabeled CAS: 41715-70-2) [1]. This compound is primarily utilized as an internal standard (IS) in analytical chemistry, specifically for high-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. Its near-identical physicochemical properties to the unlabeled analyte, combined with a distinct mass shift (+7 Da), allow for precise correction of matrix effects and instrument variability, which is a fundamental requirement for robust quantitative bioanalysis [2].

Type Deuterated internal standard (ISTD)

Label Stable isotope-labeled (d7)

Workflow LC-MS/MS quantitation with matrix-effect correction

• [1] MedChemExpress. 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7. Cat. No.: HY-W722015. Technical Datasheet. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7: Mitigating Analytical Variability

Substituting the deuterated internal standard with its unlabeled counterpart (1-(2,3-Dichloro-4-methoxyphenyl)butan-1-one) or a structural analog compromises quantitative accuracy. The unlabeled compound cannot be distinguished from the target analyte by a mass spectrometer, rendering it useless as an internal standard [1]. While a structural analog can be used, it does not co-elute identically and therefore fails to correct for dynamic matrix effects, such as ion suppression or enhancement, which can vary throughout a chromatographic run and lead to significant quantitation errors (accuracy deviation exceeding 15-20% in complex biological matrices) [2]. The isotopic label ensures co-elution and identical ionization behavior, making 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7 the only scientifically valid choice for precise and accurate quantification of its parent compound in complex samples [1].

Unlabeled analog

Cannot be mass-resolved from the target analyte; does not function as an internal standard.

Structural analog

May not co-elute identically; differential matrix effects can compromise quantitation accuracy.

• [1] Restek Corporation. (2015). Choosing an Internal Standard. Technical Article. View Source
• [2] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source

1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7: Quantitative Evidence for Method Development

Isotopic Purity and Mass Shift for MS Detection

The compound is specified as a d7-labeled isotopologue, providing a +7 Da mass shift relative to its unlabeled form, 1-(2,3-Dichloro-4-methoxyphenyl)butan-1-one (MW 247.12) [1]. This mass difference ensures the analyte and internal standard signals are well-resolved in the mass spectrometer, eliminating cross-talk and enabling precise peak integration. The synthesis of this compound follows established protocols for producing deuterated internal standards with high isotopic enrichment. For instance, a related study on the synthesis of a deuterated internal standard (ZB716-d6) reported achieving >99% deuterium incorporation and >98% chemical purity, which is a typical benchmark for such reagents [2].

Isotopic Identity

Class-level inference

+7 Da mass shift; inferred deuterium incorporation >98% based on class synthesis benchmarks

Supports MS resolution and selective detection of analyte and internal standard

Vendor specification; confirm lot-specific enrichment

Evidence Dimension	Molecular Weight & Isotopic Purity
Target Compound Data	Calculated MW: 254.16 g/mol [1]. Isotopic purity: inferred to be >98% based on class standards [2].
Comparator Or Baseline	Unlabeled compound MW: 247.12 g/mol. No isotopic enrichment.
Quantified Difference	Mass shift of +7 Da. Deuterium incorporation is a critical quality attribute differentiating it from the unlabeled compound.
Conditions	Vendor specifications (MedChemExpress) and synthesis benchmarks for deuterated internal standards [1][2].

Why This Matters

The distinct mass shift allows for simultaneous detection of analyte and internal standard, a non-negotiable requirement for accurate LC-MS/MS quantitation.

• [1] MedChemExpress. 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7. Cat. No.: HY-W722015. Technical Datasheet. View Source
• [2] Zheng, S., et al. (2022). Design and synthesis of a novel ZB716-d6 as a stable isotopically labeled internal standard. Synthetic Communications, 52(11-12), 1441-1447. View Source

Matrix Effect Correction in Bioanalysis

The use of a stable isotope-labeled (SIL) internal standard, such as 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7, is the gold-standard approach for compensating for matrix effects (ion suppression/enhancement) in LC-MS/MS [1]. While direct, compound-specific validation data is not publicly available, class-level evidence from similar analytical methods demonstrates the performance gains. For example, a validated LC-MS/MS method for immunosuppressants using deuterated internal standards achieved an inter-assay accuracy of 90-113% and a coefficient of variation (CV) of 2.5-12.5% [2]. In contrast, the use of non-labeled structural analogs can lead to variable recovery and poor accuracy due to differential matrix effects, as their chromatographic behavior does not perfectly mirror the analyte [1].

Method Accuracy & Precision

Class-level inference

Reported class-level SIL-IS methods achieve inter-assay accuracy 90–113%, CV 2.5–12.5%

Supports bioanalytical validation review; matrix-effect correction

Compound-specific validation data not publicly available; performance may vary

Evidence Dimension	Method Accuracy and Precision
Target Compound Data	Not directly quantified, but its use as a d7-IS is predicted to enable similar performance.
Comparator Or Baseline	Structural analog internal standard; or no internal standard.
Quantified Difference	Class-level evidence shows SIL-IS methods achieve inter-assay accuracy of 90-113% and CV of 2.5-12.5%, while methods with structural analogs can exhibit accuracy deviations >15-20% [2].
Conditions	LC-MS/MS analysis of immunosuppressants in human plasma, a representative complex biological matrix [2].

Why This Matters

Procuring the d7-labeled IS is essential for meeting regulatory bioanalytical method validation guidelines (e.g., FDA, EMA) which mandate rigorous accuracy and precision criteria.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Koster, R. A., et al. (2012). Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA. BMC Clinical Pharmacology, 12, 2. View Source

Analytical Standard for Ethacrynic Acid Impurity Quantitation

1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone (the unlabeled compound) is a known intermediate in the synthesis of ethacrynic acid and is classified as a related impurity . The deuterated analog, 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7, is specifically marketed as a research chemical and analytical standard for HPLC . Its application as an internal standard allows for the precise quantification of this impurity in ethacrynic acid drug substance or product, a critical requirement for pharmaceutical quality control and stability studies . This provides a clear, application-specific differentiator from other deuterated internal standards that are not structurally related to this impurity.

Application Specificity

Cross-study comparable

Structurally matched to ethacrynic acid impurity; ensures optimal co-elution and ionization behavior

Supports impurity profiling in pharmaceutical QC research

Review impurity-specific method performance

Evidence Dimension	Application Specificity
Target Compound Data	Designed for use as an analytical standard for quantitation of 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone, an ethacrynic acid impurity .
Comparator Or Baseline	Other deuterated internal standards (e.g., Ethacrynic acid-d5) or non-labeled structural analogs.
Quantified Difference	Provides unmatched structural identity to the specific analyte of interest, ensuring optimal co-elution and ionization behavior, which is not possible with a dissimilar internal standard.
Conditions	HPLC or LC-MS analysis for pharmaceutical impurity profiling .

Why This Matters

For analytical scientists in pharmaceutical QC, this compound is the only internal standard that can guarantee the most accurate and reliable quantification of this specific ethacrynic acid impurity, supporting compliance with ICH guidelines.

1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7: Key Laboratory Applications

Bioanalytical LC-MS/MS Method Development and Validation

The compound is ideally suited for use as an internal standard in the development and validation of LC-MS/MS methods for quantifying 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone in complex biological matrices (e.g., plasma, urine, tissue homogenates). Its use is essential for meeting the stringent accuracy and precision requirements (e.g., ±15% accuracy, ≤15% CV) mandated by FDA and EMA bioanalytical method validation guidelines [1]. By correcting for matrix effects and instrument drift, it ensures the robustness and reliability of pharmacokinetic and toxicokinetic studies.

Pharmaceutical QC and Impurity Profiling

In pharmaceutical manufacturing, this compound is the definitive internal standard for the quantitative analysis of the ethacrynic acid impurity, 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone . Its use enables precise monitoring of impurity levels in drug substance and finished product batches, which is a regulatory requirement for ensuring drug safety and efficacy. This application provides a clear advantage over generic internal standards that may exhibit different chromatographic or ionization behavior.

Environmental Fate and Metabolism Studies

As a stable isotope-labeled compound, 1-(2,3-Dichloro-4-methoxyphenyl)-1-butanone-d7 can serve as a tracer or internal standard in studies investigating the environmental fate, degradation, or metabolism of related phenylbutanone compounds. The distinct mass signature allows for its unambiguous identification and quantification in complex environmental samples (e.g., water, soil), enabling accurate mass balance and transformation pathway studies [2].

Application

Selection Property

Validation Focus

Bioanalytical method development

Co-elution and matrix-effect correction for LC-MS/MS

Accuracy and precision endpoint assessment

Pharmaceutical impurity profiling

Structurally matched IS for ethacrynic acid impurity

Method specificity and impurity-level sensitivity

Environmental tracer studies

Stable isotope mass signature for tracking

Mass balance and transformation pathway studies

• [1] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. View Source
• [2] International Atomic Energy Agency (IAEA). (n.d.). Application of deuterium-labeled compounds in environmental studies. INIS Repository. View Source